N-[2-(3-chlorophenyl)ethyl]-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[2-(3-chlorophenyl)ethyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C14H14ClNOS/c15-12-4-1-3-11(9-12)6-7-16-14(17)10-13-5-2-8-18-13/h1-5,8-9H,6-7,10H2,(H,16,17)
• InChI Key: KCJUZRGCKBTTAL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CCNC(=O)CC2=CC=CS2
• Molecular Formula: C14H14ClNOS
• Molecular Weight: 279.8 g/mol

Description

N-[2-(3-chlorophenyl)ethyl]-2-(thiophen-2-yl)acetamide is an organic compound that belongs to the class of acetamides. It features a thiophene ring and a chlorophenyl group, making it a compound of interest in various fields of scientific research due to its unique structural properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(3-chlorophenyl)ethyl]-2-(thiophen-2-yl)acetamide typically involves the reaction of 3-chlorophenylethylamine with thiophene-2-acetyl chloride. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction is usually conducted under anhydrous conditions to prevent hydrolysis of the acyl chloride.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-[2-(3-chlorophenyl)ethyl]-2-(thiophen-2-yl)acetamide can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The carbonyl group in the acetamide can be reduced to form the corresponding amine.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products Formed

Oxidation: Sulfoxides or sulfones.

Reduction: Amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N-[2-(3-chlorophenyl)ethyl]-2-(thiophen-2-yl)acetamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and as an intermediate in chemical manufacturing.

Mechanism of Action

The mechanism of action of N-[2-(3-chlorophenyl)ethyl]-2-(thiophen-2-yl)acetamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-[2-(3-chlorophenyl)ethyl]-2-(thiophen-2-yl)acetamide
• N-[2-(4-chlorophenyl)ethyl]-2-(thiophen-2-yl)acetamide
• N-[2-(3-bromophenyl)ethyl]-2-(thiophen-2-yl)acetamide

Uniqueness

This compound is unique due to the presence of both a thiophene ring and a chlorophenyl group, which confer distinct chemical and biological properties. The specific positioning of the chlorine atom on the phenyl ring can influence the compound’s reactivity and interaction with biological targets, making it a valuable compound for research and development.